Cas no 13658-73-6 (1H-Pyrazole,3,5-dimethyl-1-[(2-nitrophenyl)sulfonyl]-)

• Product Name: 1H-Pyrazole,3,5-dimethyl-1-[(2-nitrophenyl)sulfonyl]-
• CAS No: 13658-73-6
• MF: C₁₁H₁₁N₃O₄S
• MW: 281.287740945816
• CID: 119822
• PubChem ID: 802372
• Update Time: 2025-04-18

1H-Pyrazole,3,5-dimethyl-1-[(2-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3,5-dimethyl-1-[(2-nitrophenyl)sulfonyl]-
• 3,5-dimethyl-1-(2-nitro-phenylsulfonyl)-1H pyrazole
• HMS2816D19
• EU-0011893
• 3,5-dimethyl-1-(2-nitrophenyl)sulfonylpyrazole
• CBMicro_029729
• SR-01000495788-1
• SMR000516905
• MLS001209610
• DTXSID401321732
• 3,5-Dimethyl-1-(2-nitro-benzenesulfonyl)-1H-pyrazole
• 13658-73-6
• AKOS000597541
• Z1544404938
• SR-01000495788
• BIM-0029461.P001
• CHEMBL1302972

• Inchi： 1S/C11H11N3O4S/c1-8-7-9(2)13(12-8)19(17,18)11-6-4-3-5-10(11)14(15)16/h3-7H,1-2H3
• InChI Key： LIQLSNJCYAYJDM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C(C)=CC(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 281.04713
• Monoisotopic Mass: 281.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 95.1